Cas no 17096-29-6 (Benzenamine,4,4'-methylenebis[3-chloro-)

Benzenamine,4,4'-methylenebis[3-chloro- structure
17096-29-6 structure
Product Name:Benzenamine,4,4'-methylenebis[3-chloro-
CAS No:17096-29-6
MF:C13H12Cl2N2
MW:267.153780937195
CID:211377
PubChem ID:86952
Update Time:2025-04-19

Benzenamine,4,4'-methylenebis[3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-2-chloro-phenyl)methyl]-3-chloro-aniline
    • 4-[(4-amino-2-chlorophenyl)methyl]-3-chloroaniline
    • 4,4'-Methylenebis(3-chloroaniline)
    • 4,4'-Methylenebis(3-chlorobenzenamine)
    • AKOS015960537
    • AC-11567
    • SCHEMBL352023
    • Benzenamine, 4,4'-methylenebis(3-chloro-
    • DTXSID60168978
    • 17096-29-6
    • Benzenamine,4,4'-methylenebis[3-chloro-
    • Inchi: 1S/C13H12Cl2N2/c14-12-6-10(16)3-1-8(12)5-9-2-4-11(17)7-13(9)15/h1-4,6-7H,5,16-17H2
    • InChI Key: JWADROPLEXJCRF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CC1C=CC(=CC=1Cl)N)N

Computed Properties

  • Exact Mass: 266.03796
  • Monoisotopic Mass: 266.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 451.6°Cat760mmHg
  • Flash Point: 226.9°C
  • PSA: 52.04
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